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Compound of Interest

Compound Name: D-Ribose 1,5-diphosphate

Cat. No.: B228489 Get Quote

Essential Safety and Handling Guide for D-
Ribose 1,5-diphosphate
Researchers, scientists, and drug development professionals handling D-Ribose 1,5-
diphosphate must adhere to specific safety protocols to ensure a secure laboratory

environment. This guide provides essential information on personal protective equipment

(PPE), handling procedures, and disposal plans for D-Ribose 1,5-diphosphate, presented to

be a trusted resource for laboratory safety.

Personal Protective Equipment (PPE)
When working with D-Ribose 1,5-diphosphate, which is often in a solid, powder form, the

primary objective is to prevent skin and eye contact, as well as inhalation of dust particles.[1][2]

The recommended PPE is summarized in the table below.
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PPE Category Recommended Equipment Specification Highlights

Eye and Face Protection
Safety glasses with side

shields or goggles

Conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166 is

recommended.[2]

Skin Protection
Lab coat and appropriate

protective gloves (e.g., nitrile)

Choose gloves for chemical

compatibility and consider the

specific laboratory conditions.

[2]

Respiratory Protection
NIOSH-approved respirator or

dust mask

Necessary when handling the

powder form to avoid

inhalation of dust.[3] Use in

well-ventilated areas is

advised.[1][2]

Operational and Disposal Plans
Proper handling and disposal of D-Ribose 1,5-diphosphate are critical for maintaining a safe

laboratory.

Handling and Storage:

Engineering Controls: Work in a well-ventilated area.[1][2]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not breathe dust.[1]

Wash hands thoroughly after handling.

Storage: Keep the container tightly closed in a dry and well-ventilated place.[1] For long-term

storage, -20°C in a sealed container, away from moisture, is recommended.

Accidental Release Measures:

Spills: In case of a spill, sweep up the solid material and place it into a suitable container for

disposal.[1][2] Avoid generating dust during cleanup.[2][3]
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Disposal:

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations.[3] Do not allow the product to enter drains.[3] Uncleaned containers should be

treated as the product itself.[3]

Experimental Workflow for Handling D-Ribose 1,5-
diphosphate
The following diagram outlines the standard procedure for safely handling D-Ribose 1,5-
diphosphate in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.sigmaaldrich.com/DE/de/sds/SIGMA/R7500
https://www.sigmaaldrich.com/DE/de/sds/SIGMA/R7500
https://www.sigmaaldrich.com/DE/de/sds/SIGMA/R7500
https://www.benchchem.com/product/b228489?utm_src=pdf-body
https://www.benchchem.com/product/b228489?utm_src=pdf-body
https://www.benchchem.com/product/b228489?utm_src=pdf-body
https://www.benchchem.com/product/b228489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b228489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling D-Ribose 1,5-diphosphate
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Safe handling workflow for D-Ribose 1,5-diphosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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